Cas no 19658-76-5 (1-Nitroisoquinoline)

1-Nitroisoquinoline is a nitro-substituted derivative of isoquinoline, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its nitro group enhances reactivity, making it valuable for further functionalization, such as reduction to amino derivatives or participation in nucleophilic aromatic substitution reactions. The compound's rigid isoquinoline scaffold contributes to its utility in constructing heterocyclic frameworks with potential biological activity. It is particularly relevant in medicinal chemistry for developing compounds with targeted properties. 1-Nitroisoquinoline is characterized by its stability under standard conditions and compatibility with a range of synthetic protocols, ensuring consistent performance in laboratory applications.

1-Nitroisoquinoline structure

Product Name:1-Nitroisoquinoline

CAS No:19658-76-5

MF:C₉H₆N₂O₂

MW:174.156141757965

CID:1032041

PubChem ID:10986764

Update Time:2025-10-06

1-Nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-Nitroisoquinoline
- 1-Nitro-isochinolin
- 1-nitro-isoquinoline
- CTK0E0875
- Isoquinoline, 1-nitro-
- nitroisoquinoline
- RW3249
- ST092683
- SureCN985839
- A911515
- AM807232
- Nitroisochinolin
- 19658-76-5
- VDTUSEIYUROSGJ-UHFFFAOYSA-N
- DB-337369
- AKOS016011866
- DTXSID00450809
- SCHEMBL985839
- MDL： MFCD13704930
- Inchi： 1S/C9H6N2O2/c12-11(13)9-8-4-2-1-3-7(8)5-6-10-9/h1-6H
- InChI Key： VDTUSEIYUROSGJ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

Exact Mass: 174.04298
Monoisotopic Mass: 174.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 58.7Å²

Experimental Properties

Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 65-66 ºC
Solubility: Very slightly soluble (0.8 g/l) (25 º C),
PSA: 56.03

1-Nitroisoquinoline Security Information

Storage Condition：Sealed in dry,2-8°C

1-Nitroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM142996-1g	1-nitroisoquinoline	19658-76-5	95%	1g	$***	2023-03-30
Chemenu	CM142996-5g	1-nitroisoquinoline	19658-76-5	95%	5g	$626	2021-08-05
Alichem	A189006690-1g	1-Nitroisoquinoline	19658-76-5	95%	1g	$400.00	2023-09-02
Ambeed	A863732-1g	1-Nitroisoquinoline	19658-76-5	95+%	1g	$1718.0	2024-07-28